Cas no 1203393-46-7 (4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine)

• Product Name: 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine
• CAS No: 1203393-46-7
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5785902
• Update Time: 2025-10-29

4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine

• Inchi： 1S/C15H18N4O2S/c1-9-8-12(18-21-9)15(20)19-6-4-11(5-7-19)14-17-16-13(22-14)10-2-3-10/h8,10-11H,2-7H2,1H3
• InChI Key： YJHGMPGHYQIJSD-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NN=C(C3CC3)S2)CC1)(C1C=C(C)ON=1)=O

Additional information on 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine

Comprehensive Overview of 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine (CAS No. 1203393-46-7)

The compound 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine (CAS No. 1203393-46-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclopropyl-thiadiazole moiety and a methyl-oxazole carbonyl group, this molecule exhibits promising potential in various applications. Researchers are particularly interested in its role as a bioactive scaffold for drug discovery, given its ability to interact with diverse biological targets.

In recent years, the demand for heterocyclic compounds like 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine has surged due to their versatility in medicinal chemistry. The thiadiazole and oxazole rings are known for their electron-rich properties, making them ideal for designing enzyme inhibitors and receptor modulators. This compound’s CAS No. 1203393-46-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its synthesis and optimization are often discussed in forums focusing on small molecule therapeutics and structure-activity relationships (SAR).

One of the most intriguing aspects of 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine is its potential application in neurological disorders. The piperidine core, combined with the thiadiazole and oxazole functionalities, suggests possible interactions with neurotransmitter receptors. This aligns with current trends in addressing neurodegenerative diseases, a hot topic in both scientific literature and public health discussions. Researchers are exploring its efficacy in modulating G-protein-coupled receptors (GPCRs), which are critical targets for central nervous system (CNS) drugs.

Another area of interest is the compound’s potential in agrochemical innovation. The cyclopropyl-thiadiazole unit is structurally similar to motifs found in pesticides and herbicides, sparking investigations into its utility for crop protection. With the global push toward sustainable agriculture, molecules like CAS No. 1203393-46-7 are being evaluated for their environmental impact and efficacy against resistant pests. This ties into broader discussions about green chemistry and the need for eco-friendly agrochemicals.

The synthesis of 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine involves multi-step organic reactions, often highlighted in methodology papers. Key steps include the formation of the thiadiazole ring and the subsequent carbonylation of the piperidine nitrogen. These processes are of interest to chemists working on catalytic transformations and heterocyclic synthesis. The compound’s CAS No. 1203393-46-7 is frequently referenced in patents, underscoring its commercial viability.

From a drug development perspective, 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine is being studied for its pharmacokinetic properties, including metabolic stability and oral bioavailability. These factors are critical for advancing compounds from preclinical studies to clinical trials. The rise of computational chemistry tools has also enabled virtual screening of derivatives, accelerating the identification of lead compounds with improved efficacy and safety profiles.

In summary, 4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-1-(5-methyl-1,2-oxazole-3-carbonyl)piperidine (CAS No. 1203393-46-7) represents a fascinating intersection of medicinal chemistry, agrochemical research, and catalysis. Its structural complexity and functional diversity make it a valuable subject for ongoing scientific inquiry. As the fields of drug discovery and sustainable chemistry evolve, this compound is likely to remain a focal point for innovation and application.